Cas no 303-43-5 (Cholesteryl oleate)

Cholesteryl oleate Properties

Names and Identifiers

• Cholesteryl oleate
• 3beta-Hydroxy-5-cholestene 3-oleate
• 5-Cholesten-3beta-ol 3-oleate
• Cholesteryl cis-9-octadecenoate
• Oleic acid cholesteryl ester
• Cholesterol Oleate
• Cholest-5-en-3-yl 9-octadecenoate
• CHOLESTERYL OLEATE(RG)
• 3β-Hydroxy-5-chole
• 5-Cholesten-3β-ol 3-oleate
• Cholestereyl oleate
• Cholesteroyl-oleate
• CHOLESTERYL OCTADECENOATE
• cholestreyloleate
• octadec-9-enoic acid 17-(1,5-dimethylhexyl)-10,13-dimethyl-2,3,4,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-3-yl ester
• Oleic Acid Cholesterol Ester
• O-oleoyl-cholesterol
• 3β-Hydroxy-5-cholestene 3-oleate
• Cholest-5-en-3-ol (3.beta.)-, (9Z)-9-octadecenoate
• FT-0623761
• FT-0623749
• 3
• A-Hydroxy-5-cholestene 3-oleate,5-Cholesten-3
• A-ol 3-oleate,Cholesteryl cis-9-octadecenoate,Oleic acid cholesteryl ester
• SY059899
• +Expand

• MDL： MFCD00003645
• InChIKey： RJECHNNFRHZQKU-RMUVNZEASA-N
• Inchi： 1S/C45H78O2/c1-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-25-43(46)47-38-30-32-44(5)37(34-38)26-27-39-41-29-28-40(36(4)24-22-23-35(2)3)45(41,6)33-31-42(39)44/h14-15,26,35-36,38-42H,7-13,16-25,27-34H2,1-6H3/b15-14-/t36-,38?,39?,40-,41?,42?,44+,45-/m1/s1
• SMILES： CC(C)CCC[C@@H](C)[C@H]1CC[C@@]2([H])[C@]3([H])CC=C4C[C@@H](OC(CCCCCCC/C=C\CCCCCCCC)=O)CC[C@]4(C)[C@@]3([H])CC[C@]12C
• BRN： 2343071

Computed Properties

• Exact Mass: 650.60000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 22
• Monoisotopic Mass: 650.600182
• Heavy Atom Count: 47
• Complexity: 977
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 16.6
• Topological Polar Surface Area: 26.3

Experimental Properties

• LogP: 13.97710
• PSA: 26.30000
• Refractive Index: -20 ° (C=2, THF)
• Boiling Point: 617.95°C (rough estimate)
• Melting Point: 44-47 °C (lit.)
• Vapor Pressure: 0.0±2.1 mmHg at 25°C
• Flash Point: Fahrenheit: >235.4 ° f
  Celsius: >113 ° c
  
• Solubility: chloroform: 0.1 g/mL, clear, colorless
• Color/Form: Not available
• Solubility: Not available
• Density: 0.9287 (rough estimate)

Cholesteryl oleate Security Information

• WGK Germany：3
• Safety Instruction： S24/25
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：Powder -20°C 3 years In solvent -80°C 6 months   -20°C 1 month
• Signal Word：warning
• TSCA：Yes
• HazardClass：IRRITANT

Cholesteryl oleate Customs Data

• HS CODE：2916150000
• Customs Data：

  China Customs Code:

  2916150000

  Overview:

  2916150000 oleic acid\Linoleic acid or linolenic acid and its salts and esters.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly, carbon18/16content

  Summary:

  2916150000 oleic, linoleic or linolenic acids, their salts and esters.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%